Cas no 920501-71-9 (1-(3,4-difluorophenyl)cyclobutan-1-amine)

1-(3,4-Difluorophenyl)cyclobutan-1-amine is a fluorinated cyclobutylamine derivative with potential applications in pharmaceutical and agrochemical research. The presence of difluorophenyl and cyclobutylamine moieties imparts unique steric and electronic properties, making it a valuable intermediate in the synthesis of bioactive compounds. Its structural rigidity and fluorine substitution enhance metabolic stability and binding affinity in target interactions. This compound is particularly useful in medicinal chemistry for the development of CNS-active agents and enzyme inhibitors. High purity and well-defined stereochemistry ensure reproducibility in research applications. Suitable for use in cross-coupling reactions and as a building block for novel heterocycles, it offers versatility in synthetic organic chemistry.

1-(3,4-difluorophenyl)cyclobutan-1-amine structure

920501-71-9 structure

Product Name:1-(3,4-difluorophenyl)cyclobutan-1-amine

CAS No:920501-71-9

MF:C₁₀H₁₁F₂N

MW:183.1978495121

MDL:MFCD18250930

CID:756787

PubChem ID:57685601

Update Time:2025-10-19

1-(3,4-difluorophenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

- Cyclobutanamine, 1-(3,4-difluorophenyl)-
- 1-(3,4-difluorophenyl)cyclobutan-1-amine
- AKOS022912459
- A922771
- AB73939
- AC7267
- MFCD18250930
- SCHEMBL12020306
- 920501-71-9
- SY225890
- CS-0458004
- EN300-1830097
- DTXSID10727514
- 1-(3,4-DIFLUOROPHENYL)CYCLOBUTANAMINE
- MDL： MFCD18250930
- Inchi： 1S/C10H11F2N/c11-8-3-2-7(6-9(8)12)10(13)4-1-5-10/h2-3,6H,1,4-5,13H2
- InChI Key： BNXIGKIHQBLVMM-UHFFFAOYSA-N
- SMILES： FC1=C(C=CC(=C1)C1(CCC1)N)F

Computed Properties

Exact Mass: 183.08595568g/mol
Monoisotopic Mass: 183.08595568g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 26Å²

1-(3,4-difluorophenyl)cyclobutan-1-amine Pricemore >>

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eNovation Chemicals LLC	D778280-1g	1-(3,4-Difluorophenyl)cyclobutanamine	920501-71-9	95%	1g	$735	2024-07-20
Enamine	EN300-1830097-1.0g	1-(3,4-difluorophenyl)cyclobutan-1-amine	920501-71-9		1g	$986.0	2023-06-02
Enamine	EN300-1830097-0.05g	1-(3,4-difluorophenyl)cyclobutan-1-amine	920501-71-9		0.05g	$780.0	2023-09-19
Enamine	EN300-1830097-0.1g	1-(3,4-difluorophenyl)cyclobutan-1-amine	920501-71-9		0.1g	$817.0	2023-09-19
Enamine	EN300-1830097-0.25g	1-(3,4-difluorophenyl)cyclobutan-1-amine	920501-71-9		0.25g	$855.0	2023-09-19
Enamine	EN300-1830097-0.5g	1-(3,4-difluorophenyl)cyclobutan-1-amine	920501-71-9		0.5g	$891.0	2023-09-19
Enamine	EN300-1830097-2.5g	1-(3,4-difluorophenyl)cyclobutan-1-amine	920501-71-9		2.5g	$1819.0	2023-09-19
Enamine	EN300-1830097-5.0g	1-(3,4-difluorophenyl)cyclobutan-1-amine	920501-71-9		5g	$2858.0	2023-06-02
Enamine	EN300-1830097-10.0g	1-(3,4-difluorophenyl)cyclobutan-1-amine	920501-71-9		10g	$4236.0	2023-06-02
Enamine	EN300-1830097-1g	1-(3,4-difluorophenyl)cyclobutan-1-amine	920501-71-9		1g	$928.0	2023-09-19